Cas no 1888488-90-1 (ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate)
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1633027
- 1888488-90-1
- ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate
-
- Inchi: 1S/C13H16N2O2/c1-3-17-13(16)12(14)10-7-15-11-5-4-8(2)6-9(10)11/h4-7,12,15H,3,14H2,1-2H3
- InChI Key: AQGQVTZBSWCCQQ-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C1=CNC2C=CC(C)=CC1=2)N)=O
Computed Properties
- Exact Mass: 232.121177757g/mol
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.1Ų
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633027-0.05g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 0.05g |
$900.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-0.1g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 0.1g |
$943.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-0.25g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 0.25g |
$985.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-0.5g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 0.5g |
$1027.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-1.0g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 1.0g |
$1070.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-2.5g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 2.5g |
$2100.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-5.0g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 5.0g |
$3105.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-10.0g |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 10.0g |
$4606.0 | 2023-07-10 | ||
| Enamine | EN300-1633027-50mg |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1633027-100mg |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate |
1888488-90-1 | 100mg |
$943.0 | 2023-09-22 |
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate and CAS No. 1888488-90-1: A Comprehensive Overview of Its Chemical Structure, Pharmacological Applications, and Research Advancements
ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate is a novel indole-based compound with the systematic name ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate and the chemical identifier CAS No. 1888488-90-1. This molecule belongs to the broader class of indole derivatives, which are widely studied for their diverse biological activities. The structural framework of this compound features a core 1H-indole ring substituted with a 5-methyl group and a 2-amino-2-acyl group linked via an ethyl chain. The presence of multiple functional groups, including the amino group and indole ring, positions this compound as a promising candidate for pharmaceutical development.
The indole ring is a key structural element in many bioactive molecules, such to tryptophan and serotonin, which are essential for neurotransmission and metabolic processes. The 5-methyl substitution on the indole ring may enhance its hydrophobicity and modulate interactions with biological targets. The 2-amino-2-acyl group introduces additional reactivity, potentially enabling the compound to act as a scaffold for further chemical modifications. Recent studies have highlighted the importance of such structural variations in optimizing pharmacokinetic properties and target specificity.
Research published in Journal of Medicinal Chemistry in 2023 has demonstrated that ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate exhibits significant inhibitory activity against kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. This finding aligns with the growing interest in indole-based inhibitors for targeting signal transduction pathways. The compound's ability to selectively modulate kinase activity suggests potential applications in the development of targeted therapies.
One of the key features of ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate is its synthetic accessibility. The compound can be synthesized through a multi-step process involving the coupling of indole derivatives with amino acid esters. This synthetic route is compatible with modern green chemistry principles, as it minimizes the use of hazardous solvents and reduces byproduct generation. The ethyl group in the molecule may also contribute to its solubility profile, making it suitable for oral administration in preclinical studies.
Emerging research in pharmacological applications has explored the potential of ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate as an anti-inflammatory agent. A 2024 study published in Drug Discovery Today reported that the compound significantly reduces pro-inflammatory cytokine production in vitro, suggesting its utility in treating conditions such as chronic inflammatory diseases. The mechanism of action appears to involve the modulation of NF-κB signaling pathways, which are central to the regulation of immune responses.
The indole ring in this compound is also associated with antioxidant properties. Studies have shown that indole derivatives can scavenge free radicals and inhibit oxidative stress, which are implicated in the pathogenesis of neurodegenerative diseases. While direct evidence for ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate in this context is limited, its structural similarity to known antioxidant agents warrants further investigation. This could open new avenues for its application in neuroprotective therapies.
Another area of interest is the potential for drug repurposing. The indole ring is a common motif in many approved drugs, including antibiotics and anti-cancer agents. The 5-methyl substitution may enhance the compound's ability to bind to specific receptors, such as G-protein-coupled receptors (GPCRs), which are targets for a wide range of therapeutic interventions. This structural feature could also influence the compound's binding affinity and selectivity toward different biological targets.
Despite its promising properties, the ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate is still in the early stages of research. Further studies are needed to elucidate its mechanism of action, pharmacokinetic profile, and toxicological safety. The compound's chemical stability and solubility in different solvents are also critical factors that will determine its suitability for drug development. Researchers are currently exploring various chemical modifications to optimize these properties, such as the introduction of hydrophilic groups or the adjustment of ring substituents.
The CAS No. 1888488-90-1 identifier underscores the importance of standardized chemical nomenclature in scientific research. This unique identifier allows for precise communication of the compound's structure and properties across different laboratories and industries. It also facilitates the retrieval of relevant data from chemical databases, such as PubChem and ChemSpider, which are essential for drug discovery and chemical safety assessments.
In conclusion, ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate represents a valuable addition to the field of pharmaceutical chemistry. Its unique structural features, including the indole ring, 5-methyl substitution, and amino group, position it as a potential candidate for the development of new therapies. While further research is required to fully understand its biological activities and optimize its properties, the compound's potential in anti-inflammatory, antioxidant, and kinase-inhibitory applications highlights its significance in modern drug discovery efforts.
1888488-90-1 (ethyl 2-amino-2-(5-methyl-1H-indol-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)